Cas no 631902-12-0 (3-(pyrimidin-5-yl)prop-2-enal)

• Product Name: 3-(pyrimidin-5-yl)prop-2-enal
• CAS No: 631902-12-0
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 1019590
• PubChem ID: 45080063
• Update Time: 2025-04-20

3-(pyrimidin-5-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(5-pyrimidinyl)-, (2E)- (9CI)
• 3-(pyrimidin-5-yl)prop-2-enal
• EN300-1829910
• 631902-12-0

• Inchi： 1S/C7H6N2O/c10-3-1-2-7-4-8-6-9-5-7/h1-6H/b2-1+
• InChI Key： LTFRSNKMSKYZDX-OWOJBTEDSA-N
• SMILES： O=C/C=C/C1=CN=CN=C1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives